N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)thiophene-2-carboxamide
Description
N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)thiophene-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as MPET and is a thiophene derivative.
Scientific Research Applications
Antitumor Activity
Imidazole derivatives have garnered attention for their potential antitumor effects. Researchers have synthesized compounds containing imidazole moieties and evaluated their efficacy against cancer cell lines. For instance, 2-((1-((4-substituted phenyl)amino)-4,5-dimethyl-1H-imidazol-2-yl)thio)-N-(6-substitutedbenzo[d]thiazol-2-yl)acetamide demonstrated antitumor potential in both rat glioma (C6) and human hepatocellular carcinoma (HepG2) cells .
Antibacterial and Antimycobacterial Properties
Imidazole-based compounds have shown promise as antibacterial agents. Their activity against various bacterial strains, including Mycobacterium tuberculosis, highlights their potential in combating infectious diseases .
Anti-Inflammatory Effects
Certain imidazole derivatives exhibit anti-inflammatory properties. These compounds may modulate inflammatory pathways, making them relevant for conditions such as rheumatoid arthritis and other inflammatory disorders .
Antiviral Activity
Imidazole-containing molecules have been investigated for their antiviral effects. Compounds like enviroxime have demonstrated activity against specific viruses, emphasizing their potential in antiviral drug development .
Antioxidant Properties
Imidazole derivatives may act as antioxidants, protecting cells from oxidative stress. Their ability to scavenge free radicals contributes to their potential therapeutic applications .
Other Activities
Beyond the mentioned fields, imidazole-based compounds have also been explored for antidiabetic, anti-allergic, antipyretic, antihelmintic, antifungal, and ulcerogenic activities .
properties
IUPAC Name |
N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]thiophene-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O2S/c1-18-6-2-4-13(18)14(19-7-9-21-10-8-19)12-17-16(20)15-5-3-11-22-15/h2-6,11,14H,7-10,12H2,1H3,(H,17,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SPQGHXAREFFINJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC=C1C(CNC(=O)C2=CC=CS2)N3CCOCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)thiophene-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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